Cas no 1448125-37-8 (N-(4-methanesulfonylphenyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide)

• Product Name: N-(4-methanesulfonylphenyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide
• CAS No: 1448125-37-8
• MF: C₁₆H₁₆N₂O₄S₂
• MW: 364.439241409302
• CID: 5999231
• PubChem ID: 71785233
• Update Time: 2025-10-22

N-(4-methanesulfonylphenyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methanesulfonylphenyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide
• N-(4-methylsulfonylphenyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide
• VU0532622-1
• 1448125-37-8
• F6125-0566
• N-(4-(methylsulfonyl)phenyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide
• AKOS024532809

• Inchi： 1S/C16H16N2O4S2/c1-24(21,22)13-6-4-12(5-7-13)17-15(19)11-9-18(10-11)16(20)14-3-2-8-23-14/h2-8,11H,9-10H2,1H3,(H,17,19)
• InChI Key： ATUARWCYWFTCAI-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1CC(C(NC2C=CC(=CC=2)S(C)(=O)=O)=O)C1)=O

Computed Properties

• Exact Mass: 364.05514934g/mol
• Monoisotopic Mass: 364.05514934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-methanesulfonylphenyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide

Recent Advances in the Study of N-(4-methanesulfonylphenyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide (CAS: 1448125-37-8)

N-(4-methanesulfonylphenyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide (CAS: 1448125-37-8) has recently emerged as a promising compound in the field of chemical biology and medicinal chemistry. This small molecule, characterized by its unique azetidine-3-carboxamide core and thiophene-2-carbonyl moiety, has garnered significant attention due to its potential therapeutic applications. Recent studies have focused on its mechanism of action, pharmacokinetic properties, and efficacy in various disease models, particularly in inflammatory and oncological contexts.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. In vitro studies have demonstrated that N-(4-methanesulfonylphenyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide exhibits potent inhibitory effects on certain kinases, which are critical in the regulation of immune responses and cancer progression. These findings suggest that the compound could serve as a lead structure for the development of novel kinase inhibitors with improved selectivity and reduced off-target effects.

Pharmacokinetic studies have further elucidated the compound's bioavailability and metabolic stability. Researchers have reported that N-(4-methanesulfonylphenyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide demonstrates favorable oral absorption and a relatively long half-life in preclinical models. These properties, combined with its low toxicity profile, make it an attractive candidate for further drug development. However, challenges remain in optimizing its solubility and tissue distribution to enhance its therapeutic efficacy.

In vivo studies have provided preliminary evidence of the compound's efficacy in animal models of chronic inflammation and certain types of cancer. For instance, administration of N-(4-methanesulfonylphenyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide resulted in significant reduction of tumor growth in xenograft models, with minimal adverse effects. These results highlight its potential as a dual-purpose agent targeting both inflammatory and neoplastic diseases.

Despite these promising findings, further research is needed to fully understand the compound's mechanism of action and to address potential limitations. Current efforts are focused on structural optimization to improve its potency and pharmacokinetic properties. Additionally, collaborative studies between academia and industry are underway to explore its therapeutic potential in combination with existing treatments.

In conclusion, N-(4-methanesulfonylphenyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide (CAS: 1448125-37-8) represents a significant advancement in the search for novel therapeutic agents. Its unique chemical structure and biological activity make it a valuable subject for ongoing research, with the potential to contribute to the development of new treatments for a range of diseases. Future studies will undoubtedly shed more light on its clinical applicability and therapeutic benefits.